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Compound of Interest

Compound Name: Substance P TFA

Cat. No.: B8069863 Get Quote

For researchers, scientists, and drug development professionals, the accurate detection of

Substance P (SP) is critical. As a key neuropeptide involved in pain transmission, inflammation,

and mood disorders, its precise quantification in various biological samples is paramount.

However, the tachykinin family, to which Substance P belongs, includes structurally similar

peptides like Neurokinin A (NKA) and Neurokinin B (NKB). This structural homology presents a

significant challenge in immunoassay development: the potential for antibody cross-reactivity,

leading to inaccurate measurements. This guide provides a comparative analysis of

commercially available Substance P antibodies and ELISA kits, focusing on their cross-

reactivity profiles and providing supporting experimental data to aid in the selection of the most

appropriate reagents for your research needs.

Understanding the Challenge: Tachykinin Family
Homology
Substance P, Neurokinin A, and Neurokinin B share a conserved C-terminal amino acid

sequence, which is often the immunogenic region used to generate antibodies. This shared

epitope is the primary reason for the cross-reactivity observed in many immunoassays.

Consequently, an antibody raised against Substance P may also bind to NKA and NKB, leading

to an overestimation of Substance P levels. The degree of cross-reactivity can vary significantly

between different antibodies, depending on the specific epitope they recognize and whether

they are monoclonal or polyclonal.
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Comparison of Substance P Antibodies
The choice of a primary antibody is a critical determinant of immunoassay specificity. Below is

a comparison of several commercially available Substance P antibodies, highlighting their

reported cross-reactivity with related tachykinins.
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Antibody
(Clone/Type)

Supplier
Catalog
Number

Host
Cross-
Reactivity Data

Monoclonal

Antibody (SP-

DE4-21)

Abcam ab14184 Mouse

No cross-

reactivity with

human

Neurokinin A,

Neurokinin B,

and Kassinin.[1]

Polyclonal

Antibody
ImmunoStar 20064 Rabbit

Immunolabeling

was not reduced

by pre-

adsorption with

Neurokinin A,

Neurokinin B,

somatostatin, or

neuropeptide K.

Monoclonal

Antibody (NC1)
Merck Millipore MAB356 Rat

No cross-

reactivity to Leu-

or Met-

enkephalin,

somatostatin or

beta-endorphin.

5% cross-

reactivity with

Eledoisin.

Monoclonal

Antibody

(NC1/34HL)

Santa Cruz

Biotechnology
sc-21715 Rat

Recommended

for the detection

of Substance P,

Neurokinin A,

and Neurokinin

B, indicating

cross-reactivity.

Polyclonal

Antiserum

Dr. P. Petrusz

(UNC)

505D3 Rabbit Less than 0.05%

cross-reactivity
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with either NKA

or NKB.[2]

Polyclonal

Antibody

Synaptic

Systems
459 005 Guinea Pig

No cross-

reactivity to

neurokinin A,

neurokinin B, or

the unprocessed

precursor

protein.

Comparison of Substance P ELISA Kits
Enzyme-Linked Immunosorbent Assay (ELISA) kits are a common tool for the quantification of

Substance P in various sample types. The specificity of these kits is largely determined by the

antibody used. Here, we compare the cross-reactivity of several commercially available

Substance P ELISA kits.
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ELISA Kit Supplier
Catalog
Number

Assay Type
Cross-
Reactivity Data

Substance P

ELISA Kit
Abcam ab288318 Competitive

Substance P:

100%,

Substance P (4-

11): >100%,

Substance P (7-

11): >100%,

Substance P (3-

11): 66%,

Physalaemin:

50%, Eledoisin:

<0.001%, α-

Neurokinin

(Neurokinin A):

<0.001%, β-

Neurokinin

(Neurokinin B):

<0.001%,

Somatostatin:

<0.001%,

Substance P (1-

4): <0.001%.[3]

Parameter™

Substance P

Immunoassay

R&D Systems KGE007 Competitive

Cross-reactivity

observed with

one or more

available related

molecules;

specific

quantitative data

not provided on

the product

datasheet.[4][5]
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Substance P

Competitive

ELISA Kit

Invitrogen EEL013 Competitive

The manual

should be

consulted for

specific cross-

reactivity data,

as it is stated to

be rigorously

validated for

specificity.[6]

SP(Substance P)

ELISA Kit
Elabscience E-EL-0067 Competitive

Claims no

significant cross-

reactivity or

interference

between

Substance P and

its analogues.

Substance P

ELISA Kit
Antibodies.com A326981 Competitive

Claims no

significant cross-

reactivity or

interference

between

Substance P and

analogues was

observed.

Substance P EIA

Kit

Cayman

Chemical
583751 Competitive

Due to cross-

reactivity with

Hemokinin-1, this

kit is not

recommended

for use with

serum and

plasma samples.

[1]

Signaling Pathways and Experimental Workflows
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To provide a comprehensive resource, we include diagrams of the Substance P signaling

pathway and a typical experimental workflow for a competitive ELISA.
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Substance P Signaling Pathway

Substance P NK1 Receptor
(GPCR)

Binds to Gq/11Activates Phospholipase C
(PLC)

Activates PIP2Hydrolyzes

IP3

DAG

Ca²⁺ Mobilization
Induces

Protein Kinase C
(PKC)

Activates

Cellular Responses
(Pain, Inflammation, etc.)

MAPK Pathway
(e.g., ERK)

Activates
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Competitive ELISA Workflow

Experimental Steps

Principle of Detection

1. Plate Coating
(Anti-Substance P Antibody)

2. Blocking
(Prevents non-specific binding)

3. Incubation
(Sample/Standard + HRP-labeled SP)

4. Washing
(Removes unbound reagents)

High Substance P in Sample Low Substance P in Sample5. Substrate Addition
(e.g., TMB)

6. Stop Reaction
(e.g., Sulfuric Acid)

7. Read Absorbance
(e.g., 450 nm)

Low Colorimetric Signal
(Less HRP-SP binds)

High Colorimetric Signal
(More HRP-SP binds)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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